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Compound of Interest

Compound Name: 1-Bromoundecane-d4

Cat. No.: B566722

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 1-Bromoundecane-d4. The information presented is primarily based on the
non-deuterated analogue, 1-Bromoundecane, as the safety and handling protocols are
expected to be nearly identical. The primary difference between the two compounds lies in their
molecular weight due to the presence of deuterium isotopes in 1-Bromoundecane-d4.

Section 1: Hazard Identification and Classification

1-Bromoundecane is classified as a substance that can cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[1] It is crucial to handle this compound with care,
adhering to the safety precautions outlined in this guide.

GHS Hazard Statements:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Section 2: Safe Handling and Storage Protocols

Proper handling and storage are paramount to ensure laboratory safety.
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Handling:

Avoid contact with skin and eyes.[2][3]

Do not breathe mist, vapors, or spray.[2][3]

Use only in a well-ventilated area or outdoors, preferably in a laboratory fume hood.[3][4]

Wash hands thoroughly after handling.[2][3]

Contaminated clothing and gloves should be removed and washed before reuse.[2][3]
Storage:

o Keep the container tightly closed in a dry and well-ventilated place.[2][4]

e Store in a cool place.[5]

e Incompatible with strong oxidizing agents and strong bases.[3][5][6]

Section 3: First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is critical.

General Advice: Consult a physician and show them the safety data sheet.[4][5]

 Inhalation: If breathing is difficult, move the person to fresh air and keep them at rest in a
comfortable position for breathing.[2][3][4] If symptoms persist, call a physician.[4]

o Skin Contact: Immediately take off contaminated clothing. Wash the affected area with soap
and plenty of water.[2][3][4] Consult a doctor if irritation develops.[4]

o Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the eyelids.[2][3]
[4] Remove contact lenses if present and easy to do.[3] Continue rinsing and seek medical
attention.[2][4]

 Ingestion: Rinse the mouth with water.[4][5] Do not induce vomiting.[4] Never give anything
by mouth to an unconscious person.[4] Call a doctor or Poison Control Center immediately.
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[4]
Section 4: Fire-Fighting Measures
Suitable Extinguishing Media:
« Water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[2][4][5]
Specific Hazards:

e Thermal decomposition can lead to the release of irritating gases and vapors, including
carbon oxides and hydrogen bromide gas.[2][3][5]

Protective Equipment:

» Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[2][3][4][5]

Section 5: Accidental Release Measures

Personal Precautions:

Ensure adequate ventilation.[4][5]

Wear appropriate personal protective equipment.[4]

Avoid breathing vapors, mist, or gas.[5]

Keep unnecessary personnel away.[4]

Environmental Precautions:

e Prevent the substance from entering drains, water courses, or the ground.[2][4][5]
Containment and Cleaning Up:

o Use suitable methods to sweep up or vacuum the spillage and collect it in a suitable
container for disposal.[4]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26889
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14333~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2019:29:33~~1-Bromoundecane~~
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26889
https://www.cdhfinechemical.com/images/product/msds/37_1375147534_1-BromoDecane-CASNO-112-29-8-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14333~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2019:29:33~~1-Bromoundecane~~
https://www.fishersci.com/store/msds?partNumber=AAA14333&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1375147534_1-BromoDecane-CASNO-112-29-8-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14333~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2019:29:33~~1-Bromoundecane~~
https://www.fishersci.com/store/msds?partNumber=AAA14333&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26889
https://www.cdhfinechemical.com/images/product/msds/37_1375147534_1-BromoDecane-CASNO-112-29-8-MSDS.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26889
https://www.cdhfinechemical.com/images/product/msds/37_1375147534_1-BromoDecane-CASNO-112-29-8-MSDS.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26889
https://www.cdhfinechemical.com/images/product/msds/37_1375147534_1-BromoDecane-CASNO-112-29-8-MSDS.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26889
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14333~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2019:29:33~~1-Bromoundecane~~
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26889
https://www.cdhfinechemical.com/images/product/msds/37_1375147534_1-BromoDecane-CASNO-112-29-8-MSDS.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26889
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Clean the contaminated surface thoroughly.[4]

Section 6: Exposure Controls and Personal
Protection

Engineering Controls:
e Alaboratory fume hood or other forms of local exhaust ventilation should be used.[4]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[4]

o Skin Protection: Wear impervious, fire/flame-resistant clothing and gloves.[4] Gloves must be
inspected before use and should satisfy the specifications of EU Directive 89/686/EEC and
the standard EN 374.[4]

o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[3][7] For nuisance exposures, use type OV/AG (US) or
type ABEK (EU EN 14387) respirator cartridges.[5]

Section 7: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C11H23Br [11[2][6]
Molecular Weight ~235.20 g/mol (11618191
Appearance Colorless to yellowish liquid [1][6]
Melting Point -9°C [81I9][10][11]
Boiling Point 137-138 °C at 18 mmHg [8][9][10]
Density 1.054 g/mL at 25 °C [81[9][10]
Flash Point 113 °C (235.4 °F) - closed cup [819]
Insoluble in water; soluble in
Solubility many organic solvents like [6]

ethers and alcohols.

Vapor Density

8.2 (vs air)

[8]1°]

Refractive Index

n20/D 1.457

[8][°]

Section 8: Toxicological Information

Detailed toxicological data for 1-Bromoundecane-d4 is not readily available. The information

for the non-deuterated form is also limited. It is classified as causing skin and serious eye

irritation, and may cause respiratory irritation.[1] Inhalation of high vapor concentrations may

cause symptoms like headache, dizziness, tiredness, and nausea.[2]

Experimental Protocols and Reactivity

1-Bromoundecane is a primary alkyl halide and its reactivity is dominated by the carbon-

bromine bond.[6] The bromide ion is a good leaving group, making the compound susceptible

to nucleophilic substitution (SN2) reactions.[6]

A key application in synthetic organic chemistry is the preparation of the Grignard reagent,

undecylmagnesium bromide, by reacting 1-Bromoundecane with magnesium metal in an

anhydrous ether such as tetrahydrofuran (THF).[6][8] This Grignard reagent is a powerful tool

for forming new carbon-carbon bonds.[6]
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Laboratory Safety Workflow

The following diagram illustrates a general workflow for the safe handling of chemical reagents
in a laboratory setting.
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General Laboratory Chemical Handling Workflow

Emergency Response

In Case of Spill, Follow Spill Procedure

Prepdration

Review Safety Data Sheet (SDS) In Case of Exposure, Administer First Aid

Assess Risks & Plan Experiment

Select & Inspect Personal Protective Equipment (PPE)

1
1
f’roceed to Handling
1

Seek Medical Attention if Necessary

Handling & Use

Work in a Ventilated Area (Fume Hood)

Handle with Appropriate Glassware & Equipment

Dispense and Weigh Carefully

Experiment Complete

Cleanup & Disposal

Decontaminate Glassware & Work Area

Y

Segregate & Label Waste

Y

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Workflow for Safe Chemical Handling in a Laboratory.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b566722?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 1-Bromoundecane | C11H23Br | CID 12744 - PubChem [pubchem.ncbi.nlm.nih.gov]
. assets.thermofisher.com [assets.thermofisher.com]

. fishersci.com [fishersci.com]

. cleanchemlab.com [cleanchemlab.com]

. cdhfinechemical.com [cdhfinechemical.com]

. hbinno.com [nbinno.com]

. fishersci.com [fishersci.com]

. 1-J8+—%% 98% | Sigma-Aldrich [sigmaaldrich.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. 1-J8+—%% 98% | Sigma-Aldrich [sigmaaldrich.com]
¢ 10. chemsynthesis.com [chemsynthesis.com]
e 11. 1-Bromoundecane | CAS#:693-67-4 | Chemsrc [chemsrc.com]

 To cite this document: BenchChem. [Navigating the Safe Handling of 1-Bromoundecane-d4:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b566722#safety-data-sheet-and-handling-precautions-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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